Cas no 191471-72-4 (ethyl (1R,5S,6S)-4-oxo-2-thiabicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: ethyl (1R,5S,6S)-4-oxo-2-thiabicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 191471-72-4
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 1384658
• PubChem ID: 10487788
• Update Time: 2025-04-20

ethyl (1R,5S,6S)-4-oxo-2-thiabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,5S,6S)-4-oxo-2-thiabicyclo[3.1.0]hexane-6-carboxylate
• 2-thiabicyclo[3.1.0]hexane-6-carboxylic acid, 4-oxo-, ethyl ester, (1R,5S,6S)-
• rel-Ethyl (1R,5S,6S)-4-oxo-2-thiabicyclo[3.1.0]hexane-6-carboxylate
• 191471-72-4
• DS-017292
• DTXSID901163246

• Inchi： 1S/C8H10O3S/c1-2-11-8(10)6-5-4(9)3-12-7(5)6/h5-7H,2-3H2,1H3/t5-,6-,7-/m1/s1
• InChI Key： KMDNAMRKHPLLTR-FSDSQADBSA-N
• SMILES： S1CC([C@@H]2[C@@H](C(=O)OCC)[C@H]12)=O

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37